N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]sulfonylacetamide
• InChI: InChI=1S/C24H25N3O6S/c28-23(25-17-8-9-20-21(12-17)33-16-32-20)15-34(30,31)22-13-27(19-7-3-2-6-18(19)22)14-24(29)26-10-4-1-5-11-26/h2-3,6-9,12-13H,1,4-5,10-11,14-16H2,(H,25,28)
• InChI Key: MUOPKKPQGCSYMC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C24H25N3O6S
• Molecular Weight: 483.5 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)acetamide is a useful research compound. Its molecular formula is C24H25N3O6S and its molecular weight is 483.54. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Spectral Analysis

• Synthesis and Analysis : N-substituted derivatives of acetamide, similar to the queried compound, have been synthesized and analyzed for their structures through spectral data like 1 H-NMR, IR, and mass spectral data. These derivatives exhibit varied biological activities, making them an interesting focus for researchers (Khalid et al., 2016).

Biological Activities

• Antibacterial Study : Compounds with structures related to the queried compound have shown moderate to talented antibacterial activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016).
• Enzyme Inhibition : Certain N-substituted derivatives have been evaluated for their enzyme inhibitory activities, displaying promising results against enzymes like acetylcholinesterase and butyrylcholinesterase, and lipoxygenase (Khalid et al., 2014).
• Electronic Properties : The structural and electronic properties of molecules similar to the queried compound have been investigated, showing active interactions with their environment in solution, which could be relevant in pharmaceutical contexts (Essa & Jalbout, 2008).

Pharmacological Potential

• Cholinesterase and Monoamine Oxidase Inhibition : Some derivatives have been identified as dual inhibitors of cholinesterase and monoamine oxidase, which suggests potential use in treating neurological disorders (Bautista-Aguilera et al., 2014).

Enzyme Inhibitory Studies

• α-Glucosidase and Acetylcholinesterase Inhibition : These compounds have been tested for enzyme inhibitory activities, showing substantial activity against enzymes like α-glucosidase and acetylcholinesterase, indicating their potential in treating diseases related to these enzymes (Abbasi et al., 2019).